Cas no 14933-09-6 (DMAPS)

DMAPS Properties

Names and Identifiers

• 3-(N,N-Dimethylmyristylammonio)propanesulfonate
• 3-(Myristyldimethylammonio)propanesulfonate
• N-Tetradecyl-N,N-dimethyl-3-ammonio-1-propanesulfonate
• 3-(Dimethyltetradecylazaniumyl)propane-1-sulfonate
• Myristyl sulfobetaine
• Tetradecyldimethyl(3-sulfopropyl)ammonium Hydroxide Inner Salt [for Biochemical Research]
• 3-(Dimethyl(tetradecyl)ammonio)propane-1-sulfonate
• N-Tetradecyl-N,N-Dim
• Sulfobetain 3-14
• 3-(Tetradecyldimethylammonio)propane
• 3-[dimethyl(tetradecyl)ammonio]propane-1-sulfonate
• AG-D-95417
• SBB058241
• sulfobetaine 3-14
• sulfobetaine-14
• Tetradecyldimethylammonium propanesulphonate
• tetradecylsulfobetaine
• zwittergent 3-14
• Zwittergent(R) 3-14
• SB3-14
• 3-[Dimethyl(myristyl)ammonio]propane-1-sulfonate
• Myristyldimethyl(3-sulfopropyl)ammonium Hydroxide Inner Salt
• RALUFON DM
• Einecs 239-003-9
• Myristyl sulfoβine
• 3-(Dimethyl(tetradecyl)
• SB3-14,Myristylsulfobetaine
• 3-(N,N-DIMETHYLMYRISTYLAMMONIO)PROPA
• N-TETRADECYL-N N-DIMETHYL-3-AMMONIO-1-
• zwittergent3-14
• 3-[Dimethyl(tetradecyl)ammon
• 3-(N,N-Dimethyltetradecylammonio)propanesulfonate
• BHATUINFZWUDIX-UHFFFAOYSA-N
• 3-(dimethyltetradecylamino)propanesulfonic acid
• 3-(N,N-Di
• DMAPS
• +Expand

• MDL： MFCD00036910
• InChIKey： BHATUINFZWUDIX-UHFFFAOYSA-N
• Inchi： 1S/C19H41NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-17-20(2,3)18-16-19-24(21,22)23/h4-19H2,1-3H3
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 363.28093
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 363.281
• Heavy Atom Count: 24
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 5.78000
• PSA: 57.2
• Boiling Point: °Cat760mmHg
• Melting Point: 246-248°C
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Color/Form: Not determined
• Stability/Shelf Life: Hygroscopic
• Solubility: Not determined
• Sensitiveness: Easily absorb moisture
• Conductivity: ≤20 μmho per cm at 24 °C (0.1 M aqueous solution)

Related Categories

• Other Chemical additives Functional Additives